Cas no 2138111-62-1 (3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138111-62-1
• MF: C₁₀H₁₃N₃OS
• MW: 223.294720411301
• CID: 6360721
• PubChem ID: 165499622
• Update Time: 2025-06-07

3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1152299
• 3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine
• 2138111-62-1

• Inchi： 1S/C10H13N3OS/c1-13-10(11)4-8(12-13)9-3-7(5-14-2)6-15-9/h3-4,6H,5,11H2,1-2H3
• InChI Key： DUZNBSPUPMWZEB-UHFFFAOYSA-N
• SMILES： S1C=C(COC)C=C1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 223.07793322g/mol
• Monoisotopic Mass: 223.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine

Introduction to 3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine (CAS No. 2138111-62-1) and Its Emerging Applications in Chemical Biology

3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138111-62-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the pyrazole and thiophene classes, which are well-documented for their diverse pharmacological properties. The presence of a methoxymethyl group on the thiophene ring and a methyl-substituted pyrazole moiety enhances its potential as a scaffold for drug discovery and molecular probe development.

The structural composition of 3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine (CAS No. 2138111-62-1) imparts distinct chemical and biological characteristics. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to interact with biological targets such as enzymes and receptors. The methoxymethyl substituent at the 4-position of the thiophene ring may influence electronic properties, affecting binding affinity and metabolic stability. Meanwhile, the pyrazole ring, with its nitrogen atoms, contributes to hydrogen bonding capabilities, making it an attractive moiety for designing small-molecule inhibitors.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds combining pyrazole and thiophene moieties. These fused systems have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral effects. For instance, derivatives of pyrazolo[3,4-d]thiophenes have shown promise in preclinical studies as kinase inhibitors. The compound 3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine (CAS No. 2138111-62-1) represents an advanced scaffold that could be further modified to enhance its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a tool for investigating molecular interactions in living systems. The combination of the pyrazole and thiophene rings provides multiple sites for functionalization, allowing chemists to tailor properties such as solubility, bioavailability, and target specificity. Researchers have utilized similar structures in developing probes for imaging applications and in understanding signaling pathways in cells. The methoxymethyl group on the thiophene ring may serve as a handle for further derivatization, enabling the synthesis of libraries of compounds for high-throughput screening.

The biological activity of 3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amine (CAS No. 2138111-62-1) has been preliminarily explored in several contexts. Studies have suggested that this compound interacts with proteins involved in cell proliferation and apoptosis, making it a candidate for anticancer research. Additionally, its ability to modulate enzyme activity has been observed in vitro, indicating potential therapeutic applications in treating inflammatory diseases. These findings align with broader trends in drug discovery where multitarget engagement is increasingly recognized as a strategy for improving treatment outcomes.

The synthesis of 3-[4-(methoxymethyl)thiophen-2-yl]-1-methyl-1H-pyrazol-5-amino (CAS No. 2138111-62) involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Key steps include cross-coupling reactions between halogenated thiophenes and organometallic reagents to introduce the pyrazole moiety, followed by functional group transformations to achieve the desired substitution pattern. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The pharmacokinetic profile of this compound is another area of interest. Early studies indicate that it exhibits reasonable solubility in both aqueous and organic solvents, which is critical for formulation development. Furthermore, preliminary toxicity assessments suggest that it is well-tolerated at moderate doses in animal models, although further studies are needed to fully characterize its safety profile. These findings are consistent with efforts to develop next-generation therapeutics that balance efficacy with minimal side effects.

Future directions for research on 3-[4-(methoxymethyl)thiophen - 2 - yl ] - 1 - methyl - 1 H - py razol - 5 - amine (CAS No. 213811 62 - 1) include exploring its mechanism of action at a molecular level using advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with its biological targets will provide insights into its mode of action and guide medicinal chemists toward optimizing its potency and selectivity.

Additionally, computational modeling approaches are being employed to predict how structural modifications will affect biological activity. These virtual screening methods can accelerate the discovery process by identifying promising derivatives before experimental synthesis begins. The integration of experimental data with computational predictions offers a powerful strategy for developing novel bioactive molecules based on frameworks like 3-[4-(methoxymethyl)thiophen - 2 - yl ] - 1 - methyl - 1 H - py razol - 5 - amine (CAS No. 213811 62 - 1).

In conclusion,3-[4-(methoxymethyl)thiophen - 2 - yl ] - 1 - methyl - 1 H - py razol - 5 amine (CAS No. 213811162 1) represents an intriguing compound with significant potential in chemical biology research. Its unique structural features make it suitable for further exploration as a lead molecule or tool compound. As our understanding of biological systems continues to expand,this type of heterocyclic compound will likely play an increasingly important role in drug discovery efforts aimed at addressing complex diseases.